
The Dark Triad vs. the Light Triad: A
Comparative Analysis for Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Triad

Cat. No.: B1167595 Get Quote

A comprehensive guide to the contrasting personality constellations of the Dark Triad
(Narcissism, Machiavellianism, and Psychopathy) and the Light Triad (Kantianism, Humanism,

and Faith in Humanity), presenting quantitative comparisons, experimental protocols, and

conceptual models to inform research and professional applications.

This guide provides an objective comparison of the Dark Triad and the Light Triad personality

constructs, tailored for researchers, scientists, and drug development professionals. The

content is based on seminal and recent research in the field, offering a structured overview of

their characteristics, inter-correlations, and relationships with broader personality frameworks

and life outcomes.

Defining the Triads: A Conceptual Overview
The Dark Triad refers to a constellation of three socially aversive personality traits: narcissism,

characterized by grandiosity and entitlement; Machiavellianism, marked by manipulativeness

and cynicism; and psychopathy, distinguished by a lack of empathy and impulsivity.[1] These

traits are conceptually distinct but often overlap, sharing a common core of callousness and

interpersonal antagonism.[1]

In contrast, the Light Triad, proposed by Kaufman and colleagues in 2019, comprises three

prosocial traits: Kantianism, the tendency to treat people as ends in themselves rather than as

a means to an end; Humanism, a belief in the inherent dignity and worth of each individual; and

Faith in Humanity, a belief in the fundamental goodness of people.[2] The Light Triad is
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presented not merely as the opposite of the Dark Triad but as a distinct construct representing

a loving and beneficent orientation towards others.[3]

Quantitative Comparison of the Triads
The following tables summarize the correlations between the Dark Triad and Light Triad traits

and their associations with the Big Five personality traits and various life outcomes, as reported

in foundational research.

Table 1: Inter-Correlations of the Dark Triad and Light Triad Subscales

Machiavelliani
sm

Narcissism Psychopathy
Dark Triad
(Total)

Kantianism -0.52 -0.19 -0.47 -0.48

Humanism -0.49 -0.15 -0.43 -0.44

Faith in

Humanity
-0.56 -0.18 -0.45 -0.49

Light Triad (Total) -0.61 -0.21 -0.53 -0.56

Data sourced from Kaufman et al. (2019). All correlations are statistically significant (p < 0.01).

Table 2: Correlations with the Big Five Personality Traits

Light Triad Dark Triad

Openness to Experience 0.38 0.10

Conscientiousness 0.38 -0.25

Extraversion 0.37 0.28

Agreeableness 0.68 -0.45

Neuroticism -0.27 0.09

Data sourced from Kaufman et al. (2019). All correlations are statistically significant (p < 0.01).
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Table 3: Correlations with Life Outcomes and Psychological Characteristics

Light Triad Dark Triad

Life Satisfaction 0.43 -0.19

Curiosity 0.44 0.19

Self-Esteem 0.37 0.12

Empathy 0.46 -0.33

Compassion 0.35 -0.21

Anxiety -0.18 0.12

Depression -0.24 0.10

Aggression -0.29 0.44

Selfishness -0.26 0.37

Data sourced from Kaufman et al. (2019). All correlations are statistically significant (p < 0.01).

Experimental Protocols for Assessment
Accurate assessment of the Dark and Light Triads is crucial for research validity. The most

commonly used brief measures are the Short Dark Triad (SD3) and the Light Triad Scale

(LTS).

The Short Dark Triad (SD3)
The SD3 is a 27-item self-report questionnaire developed by Jones and Paulhus (2014) to

measure Machiavellianism, narcissism, and psychopathy.[4]

Administration:

The questionnaire consists of 27 statements.

Participants rate their agreement with each statement on a 5-point Likert scale, ranging from

1 (Strongly Disagree) to 5 (Strongly Agree).
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The items should be presented in a randomized order to mitigate response bias.

Scoring:

The scale is divided into three 9-item subscales for Machiavellianism, Narcissism, and

Psychopathy.

Certain items are reverse-scored before analysis.

The score for each subscale is the mean of the ratings for its 9 items. A total Dark Triad
score can be calculated by averaging the three subscale scores.

Items:

Machiavellianism: Includes items such as "It's not wise to tell your secrets." and "I like to use

clever manipulation to get my way."[5]

Narcissism: Includes items like "People see me as a natural leader." and "I insist on getting

the respect I deserve."[5]

Psychopathy: Includes items such as "Payback needs to be quick and nasty." and "People

often say I'm out of control."[5]

The Light Triad Scale (LTS)
The LTS is a 12-item self-report questionnaire developed by Kaufman, Yaden, Hyde, and

Tsukayama (2019) to measure Kantianism, Humanism, and Faith in Humanity.[2]

Administration:

The questionnaire consists of 12 statements.

Participants rate their agreement with each statement on a 5-point Likert scale, from 1

(Strongly Disagree) to 5 (Strongly Agree).

Randomized presentation of items is recommended.

Scoring:
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The scale is composed of three 4-item subscales for Kantianism, Humanism, and Faith in

Humanity.

The score for each subscale is the mean of the ratings for its 4 items. A total Light Triad
score is the average of the three subscale scores.

Items:

Kantianism: Includes items such as "I prefer honesty over charm." and "I don't like to use

manipulation to get my way."[6]

Humanism: Includes items like "I enjoy listening to people from all walks of life." and "I tend

to treat others as valuable."[6]

Faith in Humanity: Includes items such as "I tend to see the best in people." and "I tend to

trust that other people will deal fairly with me."[6]

Conceptual Models and Relationships
The following diagrams illustrate the conceptual relationships between the Dark and Light

Triads and their assessment workflow.
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Conceptual Overlap and Distinction
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Assessment Workflow for Dark and Light Triad Research
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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